Cas no 161373-29-1 (4-amino-6-fluoro-3-Cinnolinecarboxamide)

• Product Name: 4-amino-6-fluoro-3-Cinnolinecarboxamide
• CAS No: 161373-29-1
• MF: C₉H₇FN₄O
• MW: 206.17648434639
• CID: 1107134
• PubChem ID: 495815
• Update Time: 2025-05-24

4-amino-6-fluoro-3-Cinnolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-fluoro-3-Cinnolinecarboxamide
• NSC669306
• CHEMBL1971599
• AC9521
• SY263013
• 4-amino-6-fluoro-cinnoline-3-carboxamide
• CS-0447592
• 4-amino-6-fluorocinnoline-3-carboxamide
• NSC-669306
• 161373-29-1
• NCI60_024148
• 4-Amino-6-fluoro-cinnoline-3-carboxylic acid amide
• MFCD24635523

• Inchi： 1S/C9H7FN4O/c10-4-1-2-6-5(3-4)7(11)8(9(12)15)14-13-6/h1-3H,(H2,11,13)(H2,12,15)
• InChI Key： QJXYSXQDQFLLHP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(C(N)=O)N=N2)N

Computed Properties

• Exact Mass: 206.06051
• Monoisotopic Mass: 206.06038902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.89

Additional information on 4-amino-6-fluoro-3-Cinnolinecarboxamide

4-Amino-6-Fluoro-3-Cinnolinecarboxamide: A Comprehensive Overview

The compound with CAS No. 161373-29-1, commonly referred to as 4-amino-6-fluoro-3-cinnolinecarboxamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of cinnolinic acids, which are known for their versatile structures and biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents.

4-Amino-6-fluoro-3-cinnolinecarboxamide is characterized by its cinnoline ring system, which serves as a scaffold for various functional groups. The presence of an amino group at position 4 and a fluoro substituent at position 6 introduces unique electronic and steric properties to the molecule. These features make it an ideal candidate for exploring its interactions with biological targets, such as enzymes and receptors. Researchers have utilized computational methods, including molecular docking and quantum mechanics, to understand the binding affinities of this compound with various proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-amino-6-fluoro-3-cinnolinecarboxamide through multi-step reactions. These methods often involve the use of microwave-assisted synthesis or catalytic processes to enhance reaction yields and selectivity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel route involving a one-pot reaction that significantly reduced the number of steps required for its synthesis. Such innovations not only improve the scalability of production but also pave the way for further structural modifications to explore its pharmacological potential.

The biological activity of 4-amino-6-fluoro-3-cinnolinecarboxamide has been extensively studied in recent years. Preclinical studies have shown promising results in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for developing treatments against Alzheimer's disease. Additionally, research has indicated its ability to modulate ion channels, which could be exploited for therapeutic interventions in cardiovascular diseases.

In terms of pharmacokinetics, 4-amino-6-fluoro-3-cinnolinecarboxamide exhibits favorable absorption profiles in preclinical models. Studies conducted using human liver microsomes have revealed moderate hepatic clearance, indicating that it may have a suitable half-life for once-daily dosing regimens. However, further investigations are required to assess its bioavailability and metabolism in vivo.

Another area of interest lies in the exploration of 4-amino-6-fluoro-3-cinnolinecarboxamide as a photosensitizer for photodynamic therapy (PDT). Its ability to absorb light in the visible spectrum and generate reactive oxygen species (ROS) upon light activation makes it a promising candidate for targeting cancer cells. Recent experiments using murine models have demonstrated selective cytotoxicity against tumor cells while sparing normal tissue, highlighting its potential as an innovative PDT agent.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the translation of 4-amino-6-fluoro-3-cinnolinecarboxamide into clinical practice. Ongoing clinical trials are evaluating its safety and efficacy in patients with early-stage Alzheimer's disease and solid tumors. If successful, this compound could represent a significant advancement in personalized medicine.

In conclusion, 4-amino-6-fluoro-3-cinnolinecarboxamide (CAS No. 161373-29-1) stands at the forefront of chemical innovation due to its diverse applications and robust biological profile. With continued research and development, this compound has the potential to address unmet medical needs across multiple therapeutic areas.